Cas no 1420792-68-2 (8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde)

• Product Name: 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde
• CAS No: 1420792-68-2
• MF: C₁₁H₇FN₂O₃
• MW: 234.183285951614
• CID: 5715049
• PubChem ID: 97036772
• Update Time: 2025-05-21

8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde
• SB70252
• 1420792-68-2
• 8-Fluoro-6-methyl-5-nitro-quinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde, 8-fluoro-6-methyl-5-nitro-

• Inchi： 1S/C11H7FN2O3/c1-6-4-9(12)10-8(11(6)14(16)17)3-2-7(5-15)13-10/h2-5H,1H3
• InChI Key： NFAUXGMNFLRPIO-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C2=CC=C(C=O)N=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.04407025g/mol
• Monoisotopic Mass: 234.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 408.4±40.0 °C(Predicted)
• pka: -1.37±0.50(Predicted)

Additional information on 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde

8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde (CAS 1420792-68-2): A Comprehensive Overview

8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde (CAS 1420792-68-2) is a specialized quinoline derivative with significant potential in pharmaceutical and material science applications. This compound belongs to the nitroquinoline family, known for its versatile chemical properties and broad utility in research and development. The presence of fluoro and nitro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing interest in fluorinated quinoline compounds, particularly due to their enhanced bioavailability and metabolic stability. Researchers are actively exploring 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde for its potential role in designing novel antimicrobial agents and anticancer drugs. Its unique structure allows for targeted modifications, aligning with the current focus on precision medicine and structure-activity relationship (SAR) studies.

The chemical properties of 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde include a molecular weight of 234.19 g/mol and a distinct aldehyde functional group, which facilitates further derivatization. Its nitro group contributes to electron-withdrawing effects, influencing its reactivity in nucleophilic substitution reactions. These characteristics make it a preferred choice for synthesizing heterocyclic compounds and bioactive molecules.

In material science, 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde is gaining attention for its potential applications in organic electronics and photovoltaic materials. Its conjugated system and electron-deficient nature make it suitable for developing light-emitting diodes (LEDs) and sensors. This aligns with the global push toward sustainable energy solutions and green chemistry.

From an industrial perspective, the demand for high-purity 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde is rising, driven by its role in advanced chemical synthesis. Manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions. Quality control measures, such as HPLC analysis and spectroscopic characterization, ensure consistency and reliability in its applications.

For researchers seeking CAS 1420792-68-2 suppliers, it is essential to verify the compound's purity and stability under storage conditions. Proper handling and storage in anhydrous environments are recommended to maintain its integrity. Additionally, regulatory compliance with REACH and GMP standards is critical for its use in drug development.

In summary, 8-Fluoro-6-methyl-5-nitroquinoline-2-carbaldehyde represents a promising compound with multifaceted applications. Its relevance in drug discovery, material science, and industrial chemistry underscores its importance in modern scientific research. As innovation continues, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.